Cas no 86731-90-0 (1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid)

• Product Name: 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid
• CAS No: 86731-90-0
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 1025881
• PubChem ID: 12958482
• Update Time: 2025-10-20

1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid
• 1-benzylpyrrole-3,4-dicarboxylic acid
• 1-Benzyl-3,4-dicarboxy-1H-pyrrole
• 1-Benzyl-pyrrol-3,4-dicarbonsaeure
• 1-benzyl-pyrrole-3,4-dicarboxylic acid
• 86731-90-0
• SCHEMBL353268
• SB62895
• FT-0736686
• 1-Benzyl-1H-pyrrole-3,4-dicarboxylicacid
• DTXSID40514015
• DA-17602

• Inchi： 1S/C13H11NO4/c15-12(16)10-7-14(8-11(10)13(17)18)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,15,16)(H,17,18)
• InChI Key： JIDODOMERXIGRG-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CN(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.06900
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216-218 °C (decomposition) (water methanol )
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 79.53000
• LogP: 1.93280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid

Comprehensive Overview of 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid (CAS No. 86731-90-0)

1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid (CAS No. 86731-90-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrrole core and dicarboxylic acid functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a benzyl substituent, enhances its reactivity and applicability in diverse chemical transformations. Researchers and industries are increasingly exploring its potential due to its compatibility with green chemistry principles and sustainable synthesis methods.

The growing interest in 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid is partly driven by its relevance to drug discovery and material science. In the pharmaceutical sector, this compound is investigated for its role in developing small-molecule inhibitors and biocompatible polymers. Its dicarboxylic acid moiety allows for facile derivatization, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its utility in designing antioxidant and anti-inflammatory agents, aligning with the global demand for novel therapeutic solutions.

From an industrial perspective, 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid is gaining traction due to its applications in advanced materials. Its incorporation into polymeric networks and coordination complexes has shown promise in enhancing material properties such as thermal stability and mechanical strength. This aligns with the surge in searches for sustainable materials and eco-friendly additives, reflecting broader societal shifts toward environmental consciousness. The compound’s adaptability also makes it a candidate for catalysis and nanotechnology applications.

One of the most frequently asked questions about 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid revolves around its synthesis and purification methods. Optimizing its production involves balancing yield, cost, and environmental impact—a challenge addressed by recent advancements in microwave-assisted synthesis and flow chemistry. These techniques not only improve efficiency but also reduce waste, catering to the increasing demand for green chemistry solutions. Additionally, the compound’s solubility and stability profiles are critical for its practical use, prompting ongoing research into formulation strategies.

Another hotspot topic is the structure-activity relationship (SAR) of 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid derivatives. Scientists are leveraging computational tools like molecular docking and QSAR modeling to predict biological activity and optimize molecular designs. This approach resonates with the rise of AI-driven drug discovery, a trending search term in scientific and industrial circles. The compound’s modular structure allows for systematic modifications, enabling tailored applications in medicinal chemistry and biomaterials.

In summary, 1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid (CAS No. 86731-90-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and technology.